Cas no 933743-87-4 (4-(1,3-thiazol-2-yl)butan-2-amine)

• Product Name: 4-(1,3-thiazol-2-yl)butan-2-amine
• CAS No: 933743-87-4
• MF: C₇H₁₂N₂S
• MW: 156.248579978943
• CID: 999679
• PubChem ID: 45121667
• Update Time: 2023-11-28

4-(1,3-thiazol-2-yl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-Thiazolepropanamine, -alpha--methyl-
• 4-(Thiazol-2-yl)butan-2-amine
• 4-(1,3-thiazol-2-yl)butan-2-amine

• Inchi： 1S/C7H12N2S/c1-6(8)2-3-7-9-4-5-10-7/h4-6H,2-3,8H2,1H3
• InChI Key： HTCZKCNHMRQONZ-UHFFFAOYSA-N
• SMILES： S1C=CN=C1CCC(C)N

Computed Properties

• Exact Mass: 156.072
• Monoisotopic Mass: 156.072
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 97.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.2